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Compound of Interest

Compound Name: Samidorphan-d4

Cat. No.: B15556669

Get Quote

For Research Use Only. Not for human or veterinary use.

Samidorphan-d4 is the deuterated form of Samidorphan, an orally active modulator of the

opioid system.[1] As a labeled internal standard, Samidorphan-d4 is a critical tool in analytical

and bioanalytical research, particularly in pharmacokinetic studies requiring precise

quantification of Samidorphan.

Chemical Identity and Structure
Samidorphan is a novel opioid antagonist structurally related to naltrexone.[2][3] It functions

primarily as a μ-opioid receptor antagonist, but also acts as a partial agonist at the κ- and δ-

opioid receptors.[4][5] This modulation of the opioid system is key to its therapeutic

applications, such as mitigating the metabolic side effects associated with certain antipsychotic

medications.

The chemical structure of Samidorphan-d4 is identical to that of Samidorphan, with the

exception of four hydrogen atoms being replaced by deuterium atoms. This isotopic labeling

renders the molecule heavier, allowing for its differentiation from the non-labeled compound in

mass spectrometry-based assays, without altering its chemical behavior.
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Chemical Structure of Samidorphan

Chemical structure of Samidorphan

The chemical structure of Samidorphan. Samidorphan-d4 shares this structure with four
hydrogen atoms replaced by deuterium.

Identifier Samidorphan Samidorphan-d4

IUPAC Name

(1R,9R,10S)-17-

(cyclopropylmethyl)-3,10-

dihydroxy-13-oxo-17-

azatetracyclo[7.5.3.0¹,¹⁰.0²,⁷]he

ptadeca-2(7),3,5-triene-4-

carboxamide

(1R,9R,10S)-17-

(cyclopropylmethyl)-3,10-

dihydroxy-13-oxo-17-

azatetracyclo[7.5.3.0¹,¹⁰.0²,⁷]he

ptadeca-2(7),3,5-triene-4-

carboxamide-d4

Molecular Formula C₂₁H₂₆N₂O₄ C₂₁H₂₂D₄N₂O₄

Molecular Weight 370.44 g/mol 386.48 g/mol

CAS Number 852626-89-2 Not Available

Synonyms ALKS-33, RDC-0313 ALKS-33-d4, RDC-0313-d4

Mechanism of Action of Samidorphan
Samidorphan's primary mechanism of action is the antagonism of the μ-opioid receptor. In the

central nervous system, opioid receptors, including the μ-opioid receptor, are G-protein coupled

receptors (GPCRs). When activated by an agonist, they inhibit the enzyme adenylate cyclase,

leading to a decrease in intracellular cyclic AMP (cAMP) levels. This signaling cascade

ultimately results in reduced neuronal excitability and analgesia.

As an antagonist, Samidorphan binds to the μ-opioid receptor but does not activate it. This

blocks endogenous or exogenous opioids from binding and initiating the signaling cascade. By

preventing the inhibition of adenylate cyclase, Samidorphan allows for the continued

conversion of ATP to cAMP, thereby maintaining normal neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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